molecular formula C13H18N4O6S B8635083 4-((4-Acetylmorpholin-2-yl)methylamino)-3-nitrobenzenesulfonamide

4-((4-Acetylmorpholin-2-yl)methylamino)-3-nitrobenzenesulfonamide

Cat. No. B8635083
M. Wt: 358.37 g/mol
InChI Key: HFBFQERRSPMRJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-((4-Acetylmorpholin-2-yl)methylamino)-3-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C13H18N4O6S and its molecular weight is 358.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-((4-Acetylmorpholin-2-yl)methylamino)-3-nitrobenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((4-Acetylmorpholin-2-yl)methylamino)-3-nitrobenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-((4-Acetylmorpholin-2-yl)methylamino)-3-nitrobenzenesulfonamide

Molecular Formula

C13H18N4O6S

Molecular Weight

358.37 g/mol

IUPAC Name

4-[(4-acetylmorpholin-2-yl)methylamino]-3-nitrobenzenesulfonamide

InChI

InChI=1S/C13H18N4O6S/c1-9(18)16-4-5-23-10(8-16)7-15-12-3-2-11(24(14,21)22)6-13(12)17(19)20/h2-3,6,10,15H,4-5,7-8H2,1H3,(H2,14,21,22)

InChI Key

HFBFQERRSPMRJY-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CCOC(C1)CNC2=C(C=C(C=C2)S(=O)(=O)N)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of EXAMPLE 415B (145 mg) and N-ethyl-N-isopropylpropan-2-amine (120 μl) in anhydrous dichloromethane (5 mL) and N,N-dimethylformamide (2 mL) was cooled with an ice bath and acetic anhydride (56 μl) was added dropwise. The mixture was stirred at room temperature for 3 hours and concentrated to dryness. The residue was triturated with water. The resulting solid was dried under vacuum to give the title compound.
Quantity
145 mg
Type
reactant
Reaction Step One
Quantity
120 μL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
56 μL
Type
reactant
Reaction Step Two

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